8-(4-(3-chlorophenyl)piperazin-1-yl)-1,3-dimethyl-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[4-(3-chlorophenyl)piperazin-1-yl]-1,3-dimethyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione
• InChI: InChI=1S/C23H25ClN8O2S/c1-28-19-18(20(33)29(2)23(28)34)32(13-14-35-21-25-7-4-8-26-21)22(27-19)31-11-9-30(10-12-31)17-6-3-5-16(24)15-17/h3-8,15H,9-14H2,1-2H3
• InChI Key: SZEKSGNHWXUZIG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N3CCN(CC3)C4=CC(=CC=C4)Cl)CCSC5=NC=CC=N5
• Molecular Formula: C23H25ClN8O2S
• Molecular Weight: 513.0 g/mol

Description

8-(4-(3-chlorophenyl)piperazin-1-yl)-1,3-dimethyl-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H25ClN8O2S and its molecular weight is 513.02. The purity is usually 95%.
BenchChem offers high-quality 8-(4-(3-chlorophenyl)piperazin-1-yl)-1,3-dimethyl-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(4-(3-chlorophenyl)piperazin-1-yl)-1,3-dimethyl-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Research on related purine derivatives has focused on their synthesis and potential biological activities. For example, the synthesis of xanthene derivatives for their vasodilatory and antiasthmatic activities has been explored. These compounds, including a series of 1,3-dimethyl-7-[2-(piperazin-1-yl)acetyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione derivatives, were synthesized and screened for pulmonary vasodilator activity. Compounds in this series showed significant activity compared to standard treatments, indicating the potential of purine derivatives in the development of new anti-asthmatic agents (Bhatia et al., 2016).

Anticonvulsant and Antiproliferative Activities

Purine derivatives have also been evaluated for their anticonvulsant and antiproliferative activities. New 1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidine-2,5-diones were synthesized and tested for anticonvulsant activity using standard maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) screens in mice. Several compounds demonstrated effectiveness in at least one seizure model, highlighting the potential of purine derivatives in the development of new anticonvulsant medications (Kamiński et al., 2011).

Inhibitors of Mycobacterium tuberculosis

Additionally, purine linked piperazine derivatives were synthesized to target MurB in Mycobacterium tuberculosis, disrupting the biosynthesis of peptidoglycan. This research aimed to identify potent inhibitors of M. tuberculosis, with several analogues showing promising activity against the H37Rv strain. These results suggest the utility of purine derivatives in combating tuberculosis and potentially other bacterial infections (Konduri et al., 2020).